Cas no 868594-50-7 (2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl-)

• Product Name: 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl-
• CAS No: 868594-50-7
• MF: C₂₅H₄₅NO₉
• MW: 503.626108884811
• CID: 4264849
• PubChem ID: 69047962
• Update Time: 2025-11-02

2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl-
• BnO-PEG8-CH2CH2NH2
• 3,6,9,12,15,18,21,24,27-Nonaoxaoctacosan-1-amine, 28-phenyl-
• 2-[2-[2-[2-[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• 868594-50-7
• F80964
• 1-Phenyl-2,5,8,11,14,17,20,23,26-nonaoxaoctacosan-28-amine
• CS-0254444
• SCHEMBL4446579

• Inchi： 1S/C25H45NO9/c26-6-7-27-8-9-28-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21-34-22-23-35-24-25-4-2-1-3-5-25/h1-5H,6-24,26H2
• InChI Key： LLFJEMCZSIYOES-UHFFFAOYSA-N
• SMILES： C(N)COCCOCCOCCOCCOCCOCCOCCOCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 503.30943201Da
• Monoisotopic Mass: 503.30943201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 28
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl-

Comprehensive Guide to 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- (CAS No. 868594-50-7)

2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- (CAS No. 868594-50-7) is a specialized polyether amine derivative with a unique molecular structure. This compound belongs to the class of PEGylated amines, which are widely used in pharmaceuticals, material science, and specialty chemicals. Its long polyethylene glycol (PEG) chain and terminal phenyl group make it highly valuable for applications requiring solubility, biocompatibility, and functionalization.

The chemical formula of 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- reflects its complex architecture, combining hydrophilic PEG segments with a hydrophobic aromatic amine. This balance of properties makes it an excellent candidate for drug delivery systems, surface modification, and nanotechnology applications. Researchers are increasingly exploring its potential in bioconjugation and polymer chemistry, aligning with current trends in green chemistry and sustainable materials.

One of the most searched questions about PEGylated amines like this compound is: "How does the PEG chain length affect solubility?" The answer lies in the 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine structure, where the extended PEG backbone enhances water solubility while the phenyl group provides anchoring points for further chemical modifications. This dual functionality is critical for applications in biomedical engineering and advanced coatings.

In the pharmaceutical industry, 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- is gaining attention for its role in PEGylation strategies. PEGylation—the process of attaching PEG chains to molecules—improves drug stability, reduces immunogenicity, and prolongs circulation time. This compound’s amine functionality allows for covalent bonding with active pharmaceutical ingredients (APIs), addressing common search queries like "What are the best PEG amines for drug conjugation?"

Material scientists are also leveraging CAS 868594-50-7 for surface functionalization of nanoparticles and polymers. Its amphiphilic nature enables the creation of self-assembling materials, a hot topic in nanomaterial research. Recent studies highlight its use in smart coatings that respond to environmental stimuli, answering trending questions such as "How can PEG amines improve material performance?"

The synthesis of 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- involves controlled etherification and amination steps, ensuring high purity and consistency. Quality control is paramount, as impurities can affect performance in sensitive applications like biopharmaceuticals. This aligns with industry demands for high-purity specialty chemicals, a frequently searched term among researchers and manufacturers.

From an environmental perspective, PEG-based compounds like this amine are considered low-toxicity alternatives to traditional solvents and surfactants. This addresses growing concerns about sustainable chemistry and aligns with regulations promoting eco-friendly industrial processes. The biodegradability of PEG chains makes this compound particularly attractive for green chemistry applications.

Market trends indicate rising demand for functionalized PEG amines like CAS 868594-50-7, driven by advancements in drug delivery and advanced materials. Suppliers are expanding production capacities to meet the needs of pharmaceutical and nanotechnology sectors. Frequently asked questions like "Where to buy high-quality 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine?" reflect this growing commercial interest.

In analytical applications, 1-phenyl-PEG-amine derivatives serve as valuable chromatography modifiers and mass spectrometry standards. Their well-defined structures make them ideal for method development in analytical chemistry, another area of frequent research inquiries. The compound’s UV-active phenyl group facilitates detection in various analytical techniques.

Future research directions for 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine, 1-phenyl- include exploring its potential in targeted drug delivery systems and responsive biomaterials. As the scientific community continues to investigate PEG-amine chemistry, this compound is poised to play a significant role in addressing current challenges in healthcare and advanced manufacturing.